Cas no 853728-07-1 (Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]-)

Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]- structure
853728-07-1 structure
Product Name:Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]-
CAS No:853728-07-1
MF:C12H16N2
MW:188.268842697144
CID:1836906
Update Time:2024-11-19

Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 2-methyl-3-[methyl(phenylmethyl)amino]-
    • Inchi: 1S/C12H16N2/c1-11(8-13)9-14(2)10-12-6-4-3-5-7-12/h3-7,11H,9-10H2,1-2H3
    • InChI Key: STLKLEHASZYLKI-UHFFFAOYSA-N
    • SMILES: C(#N)C(C)CN(C)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 188.131
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27A^2

Experimental Properties

  • Density: 0.994±0.06 g/cm3(Predicted)
  • Boiling Point: 309.5±17.0 °C(Predicted)
  • pka: 7.32±0.50(Predicted)
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